![molecular formula C9H20N2O2 B6227861 tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate CAS No. 1867202-45-6](/img/no-structure.png)
tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate
Overview
Description
Tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate (TBNM) is a small molecule with a unique structure that has been studied for its potential applications in scientific research. TBNM has been used in a variety of laboratory experiments, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate has been used in a variety of scientific research applications, including the study of enzyme kinetics, the study of drug-receptor interactions, and the study of biochemical pathways. tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate has also been used to study the mechanism of action of drugs, to identify novel drug targets, and to develop new drugs.
Mechanism of Action
Tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate acts by binding to specific receptors in the body, which then activate downstream biochemical pathways. The binding of tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate to receptors can lead to the activation of enzymes, the inhibition of enzymes, or the modulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate depend on the specific receptor to which it binds. In general, tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate has been shown to modulate gene expression, activate or inhibit enzymes, and affect the activity of signal transduction pathways.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate in laboratory experiments include its ability to bind to specific receptors, its ability to modulate gene expression, and its ability to activate or inhibit enzymes. The limitations of using tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate in laboratory experiments include its potential for toxicity, its limited availability, and its potential for off-target effects.
Future Directions
Future research on tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate could focus on developing new synthesis methods, identifying new applications for tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate, and exploring the potential for tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate to be used in drug development. Additionally, research could focus on understanding the biochemical and physiological effects of tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate and exploring new ways to use tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate in laboratory experiments.
Synthesis Methods
Tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate can be synthesized using a variety of methods, including the Grignard reaction, the Stille reaction, and the Suzuki-Miyaura coupling reaction. The Grignard reaction involves the reaction of a Grignard reagent with a halogenated organic compound, resulting in the formation of a tertiary amine. The Stille reaction is a palladium-catalyzed cross-coupling reaction between an organic halide and an organometallic reagent. The Suzuki-Miyaura coupling reaction is a palladium-catalyzed cross-coupling reaction between an organic halide and an organometallic reagent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate involves the reaction of tert-butyl N-methylcarbamate with (2R)-1-aminopropan-2-ol in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl N-methylcarbamate", "(2R)-1-aminopropan-2-ol", "Catalyst" ], "Reaction": [ "Add tert-butyl N-methylcarbamate to a reaction vessel", "Add (2R)-1-aminopropan-2-ol to the reaction vessel", "Add a suitable catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and extract the product using a suitable solvent", "Purify the product using a suitable method such as column chromatography or recrystallization" ] } | |
CAS RN |
1867202-45-6 |
Product Name |
tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate |
Molecular Formula |
C9H20N2O2 |
Molecular Weight |
188.3 |
Purity |
95 |
Origin of Product |
United States |
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